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Technical Guide: Fluorescent Red 731 Reactive (NHS-Ester)[1]

Executive Summary & Core Utility

Fluorescent Red 731 Reactive is a high-performance near-infrared (NIR) fluorophore
designed for the covalent labeling of proteins, antibodies, and amino-modified oligonucleotides.
Chemically, it is an N-hydroxysuccinimide (NHS) ester derivative of a cyanine-based
chromophore.

Its primary utility lies in the NIR window (700-900 nm). Unlike visible spectrum dyes (e.g.,
FITC, TRITC), Fluorescent Red 731 operates in a spectral region where biological tissue
autofluorescence is minimal and light penetration is maximal. This makes it a critical tool for in
vivo imaging and high-sensitivity western blotting where background noise must be eliminated.

Key Technical Advantages:
o Deep Tissue Penetration: Long-wavelength emission (759 nm) reduces photon scattering.
e Low Background: Escapes the autofluorescence envelope of collagen and hemoglobin.

» High Extinction Coefficient:
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, ensuring bright signal output per conjugation event.

Chemical & Spectral Specifications

The following parameters are critical for experimental design and instrument configuration.

Parameter Value

Notes

Fluorescent Red 731 Reactive
(NHS-Ester)

Chemical Name

Target: Primary Amines (

)

Formula

Molecular Weight 859.98 g/mol

Absorbance Max (

736 nm Measured in Ethanol
)
Emission Max (
759 nm Measured in Ethanol
)
Stokes Shift 23 nm Minimizes self-quenching
Molar Extinction ( High quantum efficiency
) potential
Solubility DMF, DMSO Hydrolytically unstable in water

Mechanism of Action: NHS-Ester Conjugation

The "Reactive" designation refers to the NHS-ester functional group.[1][2][3] This group reacts

specifically with primary amines—typically the

-amino group of Lysine (K) residues or the N-terminus of a polypeptide chain.

The Reaction Logic:

» Nucleophilic Attack: The amine on the protein attacks the carbonyl carbon of the NHS ester.
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e Leaving Group Release: N-hydroxysuccinimide is released as a byproduct.

e Amide Bond Formation: A stable, covalent amide bond is formed between the fluorophore
and the protein.

Critical Constraint: This reaction competes with hydrolysis. In aqueous solutions, water
molecules can also attack the NHS ester, deactivating the dye. Therefore, pH control and rapid
mixing are non-negotiable.

Protein-NH2 Nucleophilic Attack Stable Amide Conjugate
(Nucleophile) (pH 8.3-9.0) Wy (Labeled Protein)
Tetrahedral o
Elimination

Intermediate \
(Fluorescent Red 731 NHS Group

(NHS-Ester) (Released)

Click to download full resolution via product page

Caption: The nucleophilic substitution pathway where a primary amine replaces the NHS
leaving group to form a stable conjugate.

Validated Experimental Protocol

This protocol is designed to maximize the Degree of Labeling (DOL) while preserving protein
function.

Phase 1: Pre-Conjugation Preparation

o Buffer Exchange: The protein must be in an amine-free buffer. Do not use Tris or Glycine, as
they act as competitive substrates and will quench the dye.

o Target Buffer: 50 mM Sodium Bicarbonate (

), pH 9.0.[3]

o Protein Concentration: Adjust to

. Lower concentrations promote hydrolysis over conjugation.
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Phase 2: Conjugation Workflow

e Dye Solubilization:

o Dissolve 1 mg of Fluorescent Red 731 Reactive in 50 pL anhydrous DMF
(Dimethylformamide).

o Note: Prepare immediately before use. NHS esters degrade in minutes if exposed to
moisture.

» Reaction Setup:
o Add the dye solution to the protein dropwise while stirring gently.
o Stoichiometry: Target a Dye-to-Protein molar ratio of 2:1 to 5:1.

o Why? A slight excess ensures labeling, but excessive dye causes quenching and
precipitation.

e Incubation:
o Incubate for 1 hour at Room Temperature (20-25°C) in the dark.

o Optimization: Constant gentle agitation is preferred to prevent local concentration
gradients.

Phase 3: Purification (The "Stop" Step)

Unreacted dye must be removed to prevent high background noise.

e Method: Size Exclusion Chromatography (Desalting Column, e.g., Sephadex G-25) or
Dialysis.

o Elution Buffer: PBS (pH 7.4) + 0.01% Sodium Azide (if storage is required).
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Phase 1: Prep

Buffer Exchange Solubilize Dye
(Into 50mM NaHCO3, pH 9.0) (Anhydrous DMF)

Mix Dye & Protein
(Molar Ratio 2:1)

Incubate
(1 Hr, RT, Dark)

¢

e

Phase 3: Purification

Gel Filtration / Dialysis
(Remove Free Dye)

i

Calculate DOL
(Abs 280 vs Abs 736)

Click to download full resolution via product page

Caption: Step-by-step conjugation workflow ensuring removal of competitive amines and
unreacted fluorophores.

Quality Control: Degree of Labeling (DOL)

After purification, you must quantify how many dye molecules are attached to each protein
molecule.

The Formula:

Variables:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12056615/docs?utm_src=pdf-body-img#what-is-fluorescent-red-731-reactive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

: Absorbance of conjugate at 736 nm.

: Molar extinction coefficient of the protein (e.g., IgG

).

: Absorbance of conjugate at 280 nm.

: Correction Factor (Absorbance of the dye at 280 nm / Absorbance at max). For Cyanine 7-
like dyes, estimate CF

0.04 - 0.08 if specific datasheet value is unavailable.

3]
Target DOL.:

e Antibodies (IgG): Ideal DOL is 1.0 — 2.0.

e Warning: ADOL > 3.0 often leads to precipitation or "self-quenching,” where fluorophores
transfer energy to each other rather than emitting light, reducing signal.

Troubleshooting & Optimization
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Issue Root Cause Corrective Action

) o ) ] Dialyze strictly into
Low Labeling Efficiency (DOL Buffer contained amines )
Carbonate/Bicarbonate or PBS

<0.5 Tris/Glycine).
) ( ycine) (pH 8.5+).
) Use fresh anhydrous DMF;
Hydrolysis of NHS ester. ]
ensure dye stock is dry.
] S Over-labeling (Hydrophobic Reduce Dye:Protein molar
Protein Precipitation ) ] ]
burden). ratio during reaction.[3]
High Background on Repeat gel filtration or dialysis
Free dye not removed.
Blot/Image steps.
Ensure excitation is ~730nm
No Signal Incorrect Filter Set. and emission filter captures

~760nm-+.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Red-fluorescent-protein-excitation-emission | Sigma-Aldrich [sigmaaldrich.com]

o 2. Far red fluorescent protein | Sigma-Aldrich [sigmaaldrich.com]
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3. sigmaaldrich.com [sigmaaldrich.com]

4. Far-red fluorescent dye | Sigma-Aldrich [sigmaaldrich.com]

5. Red | Sigma-Aldrich [sigmaaldrich.com]

e To cite this document: BenchChem. [What is Fluorescent red 731 reactive?]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056615/docs#what-is-fluorescent-red-731-
reactive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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